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Compound of Interest

Methyl 2,4-dichloropyrimidine-5-
Compound Name:
carboxylate

Cat. No.: B1371409

An In-depth Technical Guide to Methyl 2,4-dichloropyrimidine-5-carboxylate

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of
Methyl 2,4-dichloropyrimidine-5-carboxylate, a key intermediate in synthetic chemistry.
Designed for researchers, scientists, and professionals in drug development, this document
delves into the compound's structural characteristics, reactivity, applications, and safety
protocols, offering field-proven insights into its practical use.

Molecular Identity and Structure

Methyl 2,4-dichloropyrimidine-5-carboxylate is a polysubstituted pyrimidine derivative. Its
unique arrangement of functional groups—two electrophilic chlorine atoms and a methyl ester
on the pyrimidine ring—makes it a versatile building block in organic synthesis.

Chemical Name: Methyl 2,4-dichloropyrimidine-5-carboxylate[1]

CAS Number: 3177-20-6[2]

Molecular Formula: CeHaCl2N202[2]

Molecular Weight: 207.01 g/mol [2]
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Caption: Chemical structure of Methyl 2,4-dichloropyrimidine-5-carboxylate.

Physicochemical Properties

The physical state and solubility of this compound are critical for designing reaction conditions.
It is typically a solid at room temperature with limited solubility in non-polar solvents and better
solubility in polar organic solvents.

Property Value Source(s)

Solid, white crystal or
Appearance _ [3]
crystalline powder

Melting Point 30-34 °C [2][4]
Boiling Point 130-135 °C at 16 Torr [2]
Density ~1.503 g/cm? (Predicted) [2]
Flash Point >110 °C (>230 °F) - closed cup  [2]

Soluble in organic solvents like
Solubility ethanol and [3]

dimethylformamide

Chemical Reactivity and Mechanistic Insights

The reactivity of Methyl 2,4-dichloropyrimidine-5-carboxylate is dominated by the electron-
deficient nature of the pyrimidine ring, which is further enhanced by the two electron-
withdrawing chlorine atoms. This makes the C2 and C4 positions highly susceptible to
Nucleophilic Aromatic Substitution (SnAr).

Expertise in Action: Regioselectivity of SnAr Reactions A key consideration for synthetic
chemists is the differential reactivity of the C2 and C4 positions. While both are activated, the
C4 position is generally more reactive towards nucleophilic attack. This regioselectivity can be
exploited to sequentially introduce different nucleophiles. The reaction's chemoselectivity can
be influenced by factors such as the nature of the nucleophile, the solvent, and the presence of
a base.[5] For instance, amines will preferentially displace the C4 chloride.[6]
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Caption: Generalized workflow for Nucleophilic Aromatic Substitution (SnAr).

Synthesis Protocol

This compound is typically synthesized from its corresponding carboxylic acid chloride. The
esterification is a standard procedure, often achieved by reacting the acid chloride with
methanol in the presence of a non-nucleophilic base to scavenge the HCI byproduct.

Step-by-Step Synthesis Workflow:

» Reactant Preparation: A solution of 2,4-dichloropyrimidine-5-carbonyl chloride is prepared in
an inert solvent like dichloromethane.

e Cooling: The solution is cooled to 0 °C to control the exothermic reaction.

o Reagent Addition: Methanol and a base (e.g., diisopropylethylamine) are added slowly to the
cooled solution.[2][7]

o Reaction: The mixture is stirred at 0 °C for a specified time (e.g., 1 hour) to ensure complete
conversion.[2][7]

o Workup: The solvent is removed under reduced pressure (rotary evaporation).[2][7]

« Purification: The crude product can be used directly or purified further if necessary.
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Caption: A typical laboratory synthesis workflow for the target compound.

Applications in Drug Discovery and Agrochemicals

Methyl 2,4-dichloropyrimidine-5-carboxylate is not typically an end-product but rather a
crucial intermediate. Its value lies in its ability to serve as a scaffold for building more complex,
biologically active molecules.

o Pharmaceutical Industry: It is a foundational component for synthesizing a variety of
therapeutic agents.[8] The pyrimidine core is a common feature in many approved drugs,
and this intermediate provides a convenient entry point for creating libraries of compounds
for high-throughput screening.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1371409?utm_src=pdf-body-img
https://www.benchchem.com/product/b1371409?utm_src=pdf-body
https://www.lookchem.com/casno51940-64-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Agrochemical Industry: The compound is also used as a starting material for developing new
pesticides and herbicides.[3][4][8] Its reactivity allows for the introduction of various
functional groups to fine-tune the biological activity and selectivity of the final agrochemical
product.[8]

Safety, Handling, and Storage

Proper handling of this chemical is essential to ensure laboratory safety. It is classified as
hazardous and requires appropriate precautions.

Safety Aspect Information Source(s)

Signal Word Warning 9]

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye 9]
irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing dust),
P264 (Wash skin thoroughly
after handling), P301+P312 (IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell), P302+P352 (IF ON
Precautionary Statements SKIN: Wash with plenty of
water), P305+P351+P338 (IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)

Store under an inert gas
(Nitrogen or Argon) at 2-8°C.

Storage o [2][9][10]
Keep container tightly closed

in a dry, cool place.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.chembk.com/en/chem/Methyl%202,4-dichloropyrimidine-5-carboxylate
https://www.biosynce.com/custom-synthesis/building-blocks/methyl-2-4-dichloropyrimidine-5-carboxylate.html
https://www.lookchem.com/casno51940-64-8.html
https://www.lookchem.com/casno51940-64-8.html
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6ef078?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6ef078?context=bbe
https://m.chemicalbook.com/ProductChemicalPropertiesCB81073573_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6ef078?context=bbe
https://www.kishida.co.jp/product/catalog/msds/id/18339/code/PK0-30071e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Self-Validating Protocol for Safe Handling: To ensure safety, a self-validating system of checks
must be in place.

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood.[10] An eyewash station and safety shower must be readily
accessible.[10]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[4][10] For operations that may
generate dust, respiratory protection should be used.[10]

o Spill & Waste Management: In case of a spill, sweep up the solid material, place itin a
sealed bag, and hold for waste disposal.[10] Prevent spillage from entering drains or
watercourses.[10][11] Dispose of contents and container to an approved waste disposal
plant.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["physical and chemical properties of Methyl 2,4-
dichloropyrimidine-5-carboxylate"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371409#physical-and-chemical-properties-of-
methyl-2-4-dichloropyrimidine-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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